Cas no 352023-14-4 (2-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazine-1-carbonyl}cyclohexane-1-carboxylic acid)

• Product Name: 2-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazine-1-carbonyl}cyclohexane-1-carboxylic acid
• CAS No: 352023-14-4
• MDL: MFCD00594266
• CID: 4649695
• Update Time: 2025-06-10

2-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazine-1-carbonyl}cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazine-1-carbonyl}cyclohexane-1-carboxylic acid

• MDL： MFCD00594266

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 2-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazine-1-carbonyl}cyclohexane-1-carboxylic acid

Introduction to 2-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazine-1-carbonyl}cyclohexane-1-carboxylic acid (CAS No. 352023-14-4)

2-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazine-1-carbonyl}cyclohexane-1-carboxylic acid (CAS No. 352023-14-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the treatment of neurological disorders and cancer. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The molecular formula of 2-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazine-1-carbonyl}cyclohexane-1-carboxylic acid is C₂₀H₂₆N₂O₃, and it has a molecular weight of approximately 346.43 g/mol. The compound features a cyclohexane ring linked to a piperazine moiety, which is further substituted with a phenylpropenyl group. This intricate structure endows the molecule with diverse chemical properties and biological activities.

Synthesis of 2-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazine-1-carbonyl}cyclohexane-1-carboxylic acid

The synthesis of 2-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazine-1-carbonyl}cyclohexane-1-carboxylic acid involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. One common synthetic route begins with the formation of the piperazine intermediate, which is then coupled with the cyclohexanecarboxylic acid moiety using standard coupling reagents such as EDCI (N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride) and HOBt (hydroxybenzotriazole). The final step involves the introduction of the phenylpropenyl group through a Wittig reaction or a similar methodology.

Biological Activities and Therapeutic Potential

2-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazine-1-carbonyl}cyclohexane-1-carboxylic acid has been extensively studied for its biological activities, particularly its potential as a therapeutic agent. Recent research has highlighted its ability to modulate various biological pathways, making it a promising candidate for the treatment of several diseases.

In the context of neurological disorders, studies have shown that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects. It has been demonstrated to reduce oxidative stress and inflammation in neuronal cells, which are key factors in the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease. Additionally, preliminary clinical trials have indicated that it may improve cognitive function and motor skills in patients with these disorders.

Beyond neurological applications, 2-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazine-1-carbonyl}cyclohexane-1-carboxylic acid has also shown promise in cancer research. Its ability to inhibit certain kinases involved in cell proliferation and survival pathways has led to its evaluation as a potential anticancer agent. Preclinical studies have demonstrated its efficacy in reducing tumor growth and metastasis in various cancer models, including breast cancer and colorectal cancer.

Current Research Trends and Future Directions

The ongoing research on 2-{4-[(E)-3-phenylprop-2-en-1-yl]piperazine-1-carbonyl]cyclohexane-1-carboxylic acid is focused on optimizing its pharmacological properties and exploring new therapeutic applications. One area of interest is the development of prodrugs that can enhance the bioavailability and stability of the compound in vivo. Additionally, efforts are being made to identify novel targets and mechanisms through which this compound exerts its biological effects.

In parallel, computational approaches such as molecular docking and virtual screening are being employed to predict the binding affinities of this compound with various receptors and enzymes. These computational tools can provide valuable insights into the structure-function relationships of 2-{4-[(E)-3-phenylprop-2-en-1-yl]piperazine-1-carbonyl]cyclohexane-1-carboxylic acid, facilitating the rational design of more potent analogs.

Safety Considerations and Regulatory Status

The safety profile of 2-{4-[(E)-3-phenylprop-2-en- is currently under investigation to ensure its safe use in clinical settings. Preclinical toxicology studies have indicated that it exhibits low toxicity at therapeutic doses, but further evaluation is necessary to establish long-term safety profiles.

In terms of regulatory status, this compound is not yet approved for human use by major regulatory agencies such as the FDA (Food and Drug Administration) or EMA (European Medicines Agency). However, ongoing clinical trials are expected to provide crucial data that will inform future regulatory decisions.

Clinical Trials and Future Prospects

Clinical trials involving 2-{4-[(E)------------------------- st strong strong strong strong strong strong strong strong strong strong strong strong strong strong strong strong strong strong strong strong strong strong strong strong strong strong st st st st st st st st st st st st st st st st st st st st st st st st st s t s t s t s t s t s t s t s t s t s t s t s t s t s t s t s t s t s t s t s t s t s /t >/t >/t >/t >/t >/t >/t >/t >/t >/t >/t >/t >/t >/t /> is currently underway to evaluate its efficacy and safety in treating various diseases. These trials are designed to provide comprehensive data on dosing regimens, pharmacokinetics, and adverse effects.